5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline

• IUPAC Name: [4-[4-nitro-3-(2-phenylethylamino)phenyl]piperazin-1-yl]-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C28H32N4O4/c1-21(2)36-25-10-6-9-23(19-25)28(33)31-17-15-30(16-18-31)24-11-12-27(32(34)35)26(20-24)29-14-13-22-7-4-3-5-8-22/h3-12,19-21,29H,13-18H2,1-2H3
• InChI Key: ZNZQURJNVPDQPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCCC4=CC=CC=C4
• Molecular Formula: C28H32N4O4
• Molecular Weight: 488.6 g/mol

Description

5-[4-(3-isopropoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline is a chemical compound that has gained significant attention in scientific research. It is a member of the anilinoquinazoline class of compounds and has shown potential in various areas of research, including cancer treatment, neurological disorders, and cardiovascular diseases.

Scientific Research Applications

Synthesis Techniques

Research into unsymmetrical chiral pincer complexes, including palladium(II) and nickel(II) complexes with aryl-based aminophosphine–imidazoline ligands, reveals advanced synthesis techniques via aryl C–H bond activation. These techniques provide insights into the potential applications of complex organic molecules in catalysis and material science (Yang et al., 2011).

Molecular Structure Investigations

The development of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, combined with molecular structure investigations through X-ray crystallography and DFT calculations, underscores the importance of these compounds in pharmaceuticals and advanced materials research (Shawish et al., 2021).

Antimicrobial and Antifungal Agents

The synthesis of piperazine derivatives and their screening for antibacterial and antifungal activities highlight the potential of such compounds in developing new antimicrobial agents. These findings suggest applications in medical research and drug development (Suryavanshi & Rathore, 2017).

Vibrational Spectroscopic Studies

Investigations into the vibrational spectroscopic properties and ab initio calculations of related nitro compounds provide valuable insights into the electronic properties and structural dynamics of these molecules, which can be applied in the design of optical materials and sensors (Anto et al., 2008).

Catalytic Reduction Studies

Research on the catalytic reduction of nitrobenzene to aniline over Pt catalysts, examining the adsorption of phenyl groups and the impact on kinetics, contributes to our understanding of catalytic processes and the development of more efficient industrial synthesis methods (Sheng et al., 2016).